Cas no 1251557-07-9 (2-ethoxy-N-{1-3-(4-fluorophenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide)

• Product Name: 2-ethoxy-N-{1-3-(4-fluorophenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide
• CAS No: 1251557-07-9
• MF: C₂₄H₂₅FN₄O₃
• MW: 436.478708982468
• CID: 5948026
• Update Time: 2025-10-21

2-ethoxy-N-{1-3-(4-fluorophenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-{1-3-(4-fluorophenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide
• 2-ethoxy-N-[1-[5-(4-fluorophenyl)-1H-pyrazole-4-carbonyl]piperidin-4-yl]benzamide

• Inchi： 1S/C24H25FN4O3/c1-2-32-21-6-4-3-5-19(21)23(30)27-18-11-13-29(14-12-18)24(31)20-15-26-28-22(20)16-7-9-17(25)10-8-16/h3-10,15,18H,2,11-14H2,1H3,(H,26,28)(H,27,30)
• InChI Key： JUSVOTKHCAUJHG-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C(C2=C(C3=CC=C(F)C=C3)NN=C2)=O)CC1)(=O)C1=CC=CC=C1OCC

Additional information on 2-ethoxy-N-{1-3-(4-fluorophenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide

Comprehensive Overview of 2-ethoxy-N-{1-3-(4-fluorophenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide (CAS No. 1251557-07-9)

2-ethoxy-N-{1-3-(4-fluorophenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide (CAS No. 1251557-07-9) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name in scientific literature, belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of both pyrazole and piperidine moieties in its structure makes it a promising candidate for drug development, particularly in targeting specific enzyme pathways.

The molecular formula of 2-ethoxy-N-{1-3-(4-fluorophenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide is C24H25FN4O3, with a molecular weight of approximately 436.48 g/mol. Its unique structure, featuring a 4-fluorophenyl group and an ethoxybenzamide side chain, contributes to its potential applications in medicinal chemistry. Researchers are particularly interested in its role as a kinase inhibitor, a property that could be leveraged in the treatment of various diseases, including inflammatory conditions and certain types of cancers.

One of the most frequently asked questions about 2-ethoxy-N-{1-3-(4-fluorophenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide is its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which is crucial for its formulation in laboratory settings. Its stability at room temperature makes it a viable option for long-term storage, though it is recommended to keep it in a cool, dry environment to prevent degradation.

In recent years, the demand for 2-ethoxy-N-{1-3-(4-fluorophenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide has surged due to its potential applications in drug discovery and biochemical assays. The compound's ability to interact with specific protein targets has made it a subject of interest in high-throughput screening programs. Additionally, its low toxicity profile in preliminary studies suggests that it could be a safer alternative to existing compounds in its class.

The synthesis of 2-ethoxy-N-{1-3-(4-fluorophenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide involves a multi-step process that includes the coupling of 4-fluorophenylpyrazole with piperidine-4-carboxylic acid, followed by the introduction of the ethoxybenzamide group. This synthetic route has been optimized to yield high purity and reproducibility, making it a reliable choice for industrial-scale production. Researchers are also exploring greener synthesis methods to reduce environmental impact.

Another hot topic surrounding 2-ethoxy-N-{1-3-(4-fluorophenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide is its potential role in personalized medicine. With the rise of precision healthcare, compounds like this are being studied for their ability to target specific genetic mutations or biochemical pathways. This aligns with the growing trend of tailored therapeutics, where treatments are customized based on individual patient profiles.

From a commercial perspective, 2-ethoxy-N-{1-3-(4-fluorophenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide is available through specialized chemical suppliers, often in quantities ranging from milligrams to kilograms. Pricing varies depending on purity and scale, but it is generally considered a premium product due to its specialized applications. Companies involved in pharmaceutical R&D are the primary consumers, though academic institutions also contribute to the demand.

In conclusion, 2-ethoxy-N-{1-3-(4-fluorophenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide (CAS No. 1251557-07-9) represents a fascinating area of research with broad implications for medicine and biochemistry. Its unique structural features, combined with its promising biological activities, make it a compound worth watching in the coming years. As research progresses, we can expect to see more innovative applications and perhaps even clinical trials exploring its therapeutic potential.